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Compound of Interest

Compound Name: Cyanoacetylurea

Cat. No.: B075420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Cyanoacetylurea (CAS 1448-98-2). Cyanoacetylurea is a versatile

intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and

various pharmaceuticals.[1][2] Understanding its stability profile is critical for ensuring its

quality, purity, and suitability for research and drug development applications. This document

outlines the known physicochemical properties, potential degradation pathways, and

recommended analytical methodologies for stability assessment.

Physicochemical Properties
A summary of the key physicochemical properties of Cyanoacetylurea is presented in Table 1.

The compound is a white to off-white crystalline solid soluble in polar solvents.[3] It possesses

a relatively high melting point with decomposition, indicating that thermal stability is a critical

parameter to consider.[1][4]

Table 1: Physicochemical Properties of Cyanoacetylurea
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Property Value Reference

CAS Number 1448-98-2 [5]

Molecular Formula C₄H₅N₃O₂ [5]

Molecular Weight 127.10 g/mol [6]

Appearance
White to off-white crystalline

solid
[3]

Melting Point 215°C (with decomposition) [1][4]

Solubility
Soluble in polar solvents like

water and alcohols
[3]

pKa (Predicted) 4.51 ± 0.10 [1]

logP (Octanol/Water Partition

Coefficient, Calculated)
-0.905 [6]

Stability Profile and Degradation Pathways
While specific experimental stability data for Cyanoacetylurea is not extensively published, its

chemical structure, containing a urea and a cyanoacetyl moiety, suggests susceptibility to

several degradation pathways. Its reactivity is influenced by factors such as pH and

temperature.[3] Forced degradation studies are essential to identify potential degradation

products and establish the intrinsic stability of the molecule.[7]

Thermal Stability
Cyanoacetylurea decomposes at its melting point of 215°C.[1][4] A study on its use as a

thermal stabilizer for PVC noted its maximum weight loss rate occurred at 250°C in

thermogravimetric analysis (TGA).[8] This indicates that while relatively stable at room

temperature, elevated temperatures will lead to degradation. The decomposition of urea-

containing compounds at high temperatures can be complex, often involving the formation of

biuret, isocyanic acid, and ammonia, which can further react to form cyanuric acid and other

products.[9][10]

Hydrolytic Stability
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The presence of amide and nitrile functional groups suggests that Cyanoacetylurea is

susceptible to hydrolysis, particularly under acidic or basic conditions.

Acidic Hydrolysis: Under acidic conditions, the urea moiety can hydrolyze to produce

cyanoacetic acid, ammonia, and carbon dioxide. The nitrile group can also be hydrolyzed to

a carboxylic acid, ultimately leading to malonic acid.

Basic Hydrolysis: In alkaline conditions, the amide and nitrile groups are also prone to

hydrolysis. The active methylene group adjacent to the cyano and carbonyl groups may also

participate in reactions.

Photostability
As per ICH Q1B guidelines, photostability testing is a crucial component of stress testing for

new drug substances.[11] Compounds with chromophores that absorb UV or visible light may

be susceptible to photodegradation. While specific photostability data for Cyanoacetylurea is

unavailable, it is recommended to evaluate its stability under light exposure.

Oxidative Stability
The potential for oxidation of Cyanoacetylurea should also be investigated as part of a

comprehensive stability study.

A logical workflow for conducting a forced degradation study is depicted below.
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Sample Preparation

Stress Conditions

Analysis Evaluation
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Method Validation (ICH Q2(R1))

Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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